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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623

This guide provides an in-depth overview of the melting and boiling points of 2-Bromoaniline,
a key intermediate in the synthesis of various pharmaceuticals and other fine chemicals.
Accurate determination of these physical properties is fundamental for identity confirmation,
purity assessment, and process development in research and manufacturing environments.
This document outlines the standard values for these properties and details the experimental
protocols for their verification.

Core Physical Properties of 2-Bromoaniline

The melting and boiling points are critical physical constants that define a pure substance
under standard conditions. These values are essential for researchers and drug development
professionals for material identification, quality control, and the design of purification processes
such as crystallization and distillation.

Data Presentation

The quantitative data for the melting and boiling points of 2-Bromoaniline are summarized

below.
Physical Property Value (°C) Value (K)
Melting Point 32°C 305.15 K
Boiling Point 229 °C 502.15 K
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Note: The boiling point is reported at atmospheric pressure (760 mmHg).

Experimental Protocols for Property Determination

Accurate and reproducible determination of melting and boiling points relies on standardized
laboratory procedures. The following sections detail the methodologies for these
measurements.

The capillary method is the most common technique for determining the melting point of a solid
organic compound.[1] It can be performed using a Thiele tube apparatus or a modern digital
melting point apparatus.

Protocol using a Digital Melting Point Apparatus:
e Sample Preparation:

o Ensure the 2-Bromoaniline sample is completely dry and finely powdered. If necessary,
gently crush the solid in a mortar and pestle.[1]

o Obtain a glass capillary tube, which is sealed at one end.[2][3]

o Press the open end of the capillary tube into the powdered sample, forcing a small amount
of the solid into the tube.[2][3]

o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. To
ensure dense packing, the tube can be dropped several times through a long, vertical
glass tube onto the benchtop.[2][3][4]

o The final packed sample height should be between 2-3 mm to ensure an accurate melting
range.[3]

o Apparatus Setup and Measurement:
o Turn on the digital melting point apparatus and allow it to stabilize.[5][6]

o Set a plateau temperature approximately 10-15°C below the expected melting point of
32°C.[3][6]
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o Set a slow heating ramp rate, typically 1-2°C per minute, to ensure thermal equilibrium
between the sample, heating block, and thermometer.[3][5]

o Insert the prepared capillary tube into the sample holder of the apparatus.[3][5]

o Start the heating program.[5]

e Observation and Recording:

o

Observe the sample through the magnifying eyepiece.

o Record the temperature at which the first droplet of liquid appears. This is the start of the
melting range.[2][7]

o Record the temperature at which the entire sample has completely turned into a
transparent liquid. This marks the end of the melting range.[2][7]

o For a pure compound, this range should be narrow, typically 0.5-2°C.[7][8][9] A broad
melting range often indicates the presence of impurities.[7][9]

For determining the boiling point of small quantities of liquid, the Siwoloboff method is highly
effective and requires minimal sample volume.[10]

Protocol using a Thiele Tube:
e Sample Preparation:

o Fill a small, narrow test tube (e.g., a Durham tube or fusion tube) to about half-full with the
liquid 2-Bromoaniline sample (approximately 0.5 mL).[11][12]

o Obtain a standard capillary melting point tube and seal one end in a flame.

o Place this sealed capillary tube, open end down, into the test tube containing the sample.
[10][12][13]

o Apparatus Setup and Measurement:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://cdn.images.fecom-media.com/FE00009346/documents/B8R06339+-+Digital+Melting+Point+Apparatus+-+Notes+for+Use.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://cdn.images.fecom-media.com/FE00009346/documents/B8R06339+-+Digital+Melting+Point+Apparatus+-+Notes+for+Use.pdf
https://cdn.images.fecom-media.com/FE00009346/documents/B8R06339+-+Digital+Melting+Point+Apparatus+-+Notes+for+Use.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.flinnsci.com/api/library/Download/46b1e79b05414c7f8e4164d9df5215ff
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://en.wikipedia.org/wiki/Siwoloboff_method
https://www.benchchem.com/product/b046623?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://en.wikipedia.org/wiki/Siwoloboff_method
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://en.wikipedia.org/wiki/Thiele_tube
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Attach the test tube assembly to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.[10][11][13]

o Clamp a Thiele tube to a ring stand and insert the thermometer and sample assembly into
the tube, ensuring the sample is immersed in the heating oil.[11][13] The unique shape of
the Thiele tube is designed to create convection currents that ensure uniform heating.[8]

o Begin to gently heat the side arm of the Thiele tube with a Bunsen burner or microburner.
[2][11]

e Observation and Recording:

[¢]

As the temperature rises, dissolved air will first evolve from the sample.[10]

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the inverted capillary tube.[14] This indicates the liquid has reached its boiling point.

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn back into the capillary tube.[10][13] This is the point where the vapor pressure of
the liquid equals the external atmospheric pressure.[15][16]

o Record this temperature. It is also crucial to record the barometric pressure at the time of
the measurement, as boiling point is pressure-dependent.[11][15]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physicochemical characterization
of a chemical sample like 2-Bromoaniline, from initial receipt to final data validation.
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Caption: Workflow for Physical Property Characterization of 2-Bromoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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